Cas no 171919-76-9 (Tert-butyl (2S)-2-methyl-3-oxoazetidine-1-carboxylate)

• Product Name: Tert-butyl (2S)-2-methyl-3-oxoazetidine-1-carboxylate
• CAS No: 171919-76-9
• MF: C₉H₁₅NO₃
• MW: 185.220302820206
• MDL: MFCD28501893
• CID: 4612505
• PubChem ID: 15199114
• Update Time: 2024-11-04

Tert-butyl (2S)-2-methyl-3-oxoazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (2S)-2-methyl-3-oxoazetidine-1-carboxylate
• SB15466
• t-Butyl (2S)-2-methyl-3-oxoazetidine-1-carboxylate
• tert-butyl(2S)-2-methyl-3-oxoazetidine-1-carboxylate
• (2S)-1-(tert-Butoxycarbonyl)-2beta-methylazetidine-3-one
• CID 15199114
• (2S)-1-Boc-2-methyl-3-oxoazetidine
• (S)-tert-Butyl 2-methyl-3-oxoazetidine-1-carboxylate
• D84832
• tert-Butyl (S)-2-methyl-3-oxoazetidine-1-carboxylate
• CS-0077700
• 171919-76-9
• MFCD28501893
• BS-43244
• Tert-butyl (2S)-2-methyl-3-oxoazetidine-1-carboxylate

• MDL： MFCD28501893
• Inchi： 1S/C9H15NO3/c1-6-7(11)5-10(6)8(12)13-9(2,3)4/h6H,5H2,1-4H3/t6-/m0/s1
• InChI Key： OPQMXTJLDQEDTI-LURJTMIESA-N
• SMILES： O(C(N1CC([C@@H]1C)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 185.10519334 g/mol
• Monoisotopic Mass: 185.10519334 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.6
• Molecular Weight: 185.22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Azetidinecarboxylic acids or derivatives Azetidinecarboxylic acids